molecular formula C7H11N5O3 B3056453 1-(4-Aminophenyl)guanidine nitrate CAS No. 7152-55-8

1-(4-Aminophenyl)guanidine nitrate

Cat. No.: B3056453
CAS No.: 7152-55-8
M. Wt: 213.19 g/mol
InChI Key: DLWXMALRMMRMPS-UHFFFAOYSA-N
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Description

1-(4-Aminophenyl)guanidine nitrate is a guanidine derivative characterized by a phenyl ring substituted with an amino (-NH₂) group at the para position, coupled with a guanidine moiety and a nitrate counterion.

Properties

CAS No.

7152-55-8

Molecular Formula

C7H11N5O3

Molecular Weight

213.19 g/mol

IUPAC Name

2-(4-aminophenyl)guanidine;nitric acid

InChI

InChI=1S/C7H10N4.HNO3/c8-5-1-3-6(4-2-5)11-7(9)10;2-1(3)4/h1-4H,8H2,(H4,9,10,11);(H,2,3,4)

InChI Key

DLWXMALRMMRMPS-UHFFFAOYSA-N

SMILES

C1=CC(=CC=C1N)N=C(N)N.[N+](=O)(O)[O-]

Canonical SMILES

C1=CC(=CC=C1N)N=C(N)N.[N+](=O)(O)[O-]

Other CAS No.

7152-55-8

Origin of Product

United States

Comparison with Similar Compounds

1-(4-Nitrophenyl)guanidine Nitrate (CAS 142992-72-1)

  • Structural Difference: Replaces the amino group with a nitro (-NO₂) substituent.
  • Higher thermal instability and explosivity compared to the amino derivative due to nitro's energetic nature .
  • Safety : Classified as a Class 5.1 oxidizer (UN 1479) with hazards including flammability and toxicity (H272, H302) .

Guanidine Nitrate (CAS 506-93-4)

  • Structural Difference : Lacks aromatic substitution, consisting of a simple guanidinium cation and nitrate anion.
  • Applications: Widely used in explosives, disinfectants, and as a monopropellant .
  • Toxicity : Oral LD₅₀ in mice is ~1,100 mg/kg, slightly less toxic than aromatic derivatives .

1-Amino-3-nitroguanidinium Nitrate (ANGN)

  • Structural Difference: Features a nitroguanidine backbone with an additional amino group.
  • Energetic Properties: Superior detonation velocity (8,950 m/s) and pressure (34.5 GPa) compared to non-nitrated guanidine derivatives .

Physicochemical and Energetic Properties

Compound Molecular Weight (g/mol) Melting Point (°C) Detonation Velocity (m/s) Detonation Pressure (GPa)
1-(4-Aminophenyl)guanidine nitrate* ~243 (estimated) Not reported Not studied Not studied
1-(4-Nitrophenyl)guanidine nitrate 243.18 Not reported Not studied Not studied
Guanidine nitrate 122.08 ~214 (decomposes) 7,100 23.4
ANGN 199.12 158 8,950 34.5

*Data inferred from structural analogs .

Environmental Impact

  • Guanidine nitrate: EC₅₀ (48-hour) in Daphnia magna = 70.2 mg/L; NOEC = 2.9 mg/L .

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